Lolitrem A
Overview
Description
Lolitrem A is a neurotoxin from staggers-producing ryegrass pastures.
Scientific Research Applications
Isolation and Structural Elucidation
Lolitrem A, a minor lolitrem in endophyte-infected perennial ryegrass, has been isolated and structurally analyzed. Its tremorgenic activity in mice was found to be identical to that of lolitrem B, highlighting its potential for further biological and neurotoxicity studies (Munday-Finch, Miles, Wilkins, & Hawkes, 1995).
Neurotoxicity and Livestock Disease
Lolitrems, including this compound, were identified as potent neurotoxins responsible for causing ryegrass staggers in livestock. This discovery has prompted research into the prevention and management of this condition in animals (Gallagher, White, & Mortimer, 1981).
Gene Clusters for Biosynthesis
Research has uncovered gene clusters responsible for lolitrem biosynthesis in Neotyphodium lolii, a mutualistic endophyte of perennial ryegrass. This understanding is pivotal for genetic and metabolic studies related to lolitrems and their impact on agriculture (Young, Felitti, Shields, Spangenberg, Johnson, Bryan, Saikia, & Scott, 2006).
Molecular Function and Physiological Roles
This compound and its related compounds have been used to study their inhibitory effects on large conductance calcium-activated potassium (BK) channels. This research provides insights into the molecular function and physiological roles of these channels (Imlach, Finch, Dunlop, & Dalziel, 2009).
Biosynthetic Pathways and Mechanisms
Studies have reconstituted the biosynthetic pathway for lolitrems, including this compound, revealing critical insights into their chemical structures and formation mechanisms. This knowledge is crucial for understanding their biological activity and potential applications (Jiang, Ozaki, Harada, Miyasaka, Sato, Miyamoto, Kanazawa, Liu, Maruyama, Adachi, Nakazaki, Nishikawa, Uchiyama, Minami, & Oikawa, 2020).
Properties
CAS No. |
81771-20-2 |
|---|---|
Molecular Formula |
C42H55NO8 |
Molecular Weight |
701.9 |
IUPAC Name |
(3S,4aR,4bR,5aS,5bS,7aS,9aR,12aR,16bS,16cR,18aS,19aS)-3-(3,3-dimethyloxiran-2-yl)-5b-hydroxy-1,1,10,10,12,12,16b,16c-octamethyl-1,4a,4b,5b,6,7a,9,9a,10,12,12a,16,16b,16c,17,18,18a,19a-octadecahydro-7H-[1,3]dioxino[5'',4'':2',3']oxireno[2'',3'':4',4a']chromeno[5',6':6,7]indeno[1,2-b]isobenzofuro[5,6-e]indol-13(8H)-one |
InChI |
1S/C42H55NO8/c1-35(2)23-18-21-20(28(44)27(23)36(3,4)51-35)11-12-24-26(21)22-17-19-13-16-41(45)39(9,40(19,10)30(22)43-24)15-14-25-42(41)32(49-42)29-31(46-25)37(5,6)50-34(47-29)33-38(7,8)48-33/h11-12,19,23,25,27,29,31-34,43,45H,13-18H2,1-10H3/t19-,23+,25-,27-,29+,31-,32+,33?,34-,39+,40+,41-,42-/m0/s1 |
InChI Key |
PXJKIAMLVLKXQP-GTHCCFMRSA-N |
SMILES |
C[C@]12CC[C@H]3[C@]4([C@@H]([C@H]5[C@@H](C(C)(C)O[C@@H](C6C(C)(C)O6)O5)O3)O4)[C@]1(O)CC[C@@H]7[C@]2(C)c8[nH]c9ccc%10c(C[C@@H]%11[C@H](C(C)(C)OC%11(C)C)C%10=O)c9c8C7 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
Lolitrem A; |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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